2,2-Dimethyl-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one

• IUPAC Name: 2,2-dimethyl-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C15H23N3O/c1-15(2,3)14(19)18-10-8-17(9-11-18)12-13-4-6-16-7-5-13/h4-7H,8-12H2,1-3H3
• InChI Key: XPIRUWDPHRETPN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)N1CCN(CC1)CC2=CC=NC=C2
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

2,2-Dimethyl-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one, also known as DPP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research. DPP is a synthetic compound that is commonly used in the field of medicinal chemistry as a building block for the synthesis of various drugs.

Mechanism of Action

The exact mechanism of action of 2,2-Dimethyl-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one is not fully understood, but it is believed to act as a dopamine D2 receptor antagonist. It has also been shown to inhibit the reuptake of serotonin and norepinephrine, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and Physiological Effects:
2,2-Dimethyl-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one has been shown to have a wide range of biochemical and physiological effects, including changes in neurotransmitter levels, receptor binding, and gene expression. It has been reported to increase the levels of dopamine, norepinephrine, and serotonin in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

2,2-Dimethyl-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one has several advantages for use in lab experiments, including its high purity and stability. It is also relatively easy to synthesize and is readily available. However, 2,2-Dimethyl-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one has some limitations, including its potential toxicity and the need for careful handling.

Future Directions

There are several future directions for the research and development of 2,2-Dimethyl-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one. One potential direction is the exploration of its potential applications in the treatment of various neurological disorders, including Alzheimer's disease and Parkinson's disease. Another direction is the development of more potent and selective D2 receptor antagonists based on the structure of 2,2-Dimethyl-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one. Additionally, further studies are needed to investigate the potential side effects and toxicity of 2,2-Dimethyl-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one, as well as its pharmacokinetic properties.

Synthesis Methods

The synthesis of 2,2-Dimethyl-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one involves the reaction of 1-(4-pyridylmethyl)piperazine with 2,2-dimethyl-1-propanone in the presence of a suitable catalyst. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by column chromatography. The yield of the product is typically around 70-80%.

Scientific Research Applications

2,2-Dimethyl-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one has been widely used in the field of medicinal chemistry as a building block for the synthesis of various drugs. It has been reported to exhibit a wide range of pharmacological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects. 2,2-Dimethyl-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]propan-1-one has also been shown to have potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and schizophrenia.